OXFBD03
Overview
Description
OXFBD03 is an inhibitor of the bromodomain and extra terminal domain (BET) bromodomain family member BRD4(1).
Scientific Research Applications
Radiocarbon Calibration and Statistical Analysis
OxCal, a software package, is extensively used for radiocarbon date calibration and the statistical analysis of chronological information, like 14C data. It integrates statistical methods to aid researchers across various disciplines. Recent improvements focus on robust models for deposition and multiphase models, enhancing the accuracy of chronological estimations (Ramsey & Lee, 2013). Additionally, it includes innovative approaches for assessing marine reservoir offsets and efficiently visualizes extensive chronological datasets, including spatial and geographical data.
Oxy-Fuel Combustion in Energy Production
Oxy-fuel combustion of pulverized fuels, such as in coal-fired power plants, is a significant area of research for CO2 capture and energy efficiency. This technology, utilizing CO2 or CO2-H2O vapor mixtures, alters the combustion fundamentals due to the different physical and chemical effects compared to conventional air-fuel combustion. Research in this field focuses on the key issues in combustion physics and chemistry, such as pyrolysis, gas phase combustion, and char reactions under oxy-fuel conditions. Computational Fluid Dynamics (CFD) modeling plays a crucial role in developing this technology (Yin & Yan, 2016).
Genetically Modified Mosquitoes in Public Health
OX513A, a strain of genetically modified Aedes aegypti mosquitoes developed by Oxitec, has been experimentally used in Brazil since 2009 as a tool against dengue. The research explores the regulatory history, community engagement, and political support surrounding the introduction of these GM mosquitoes. This case highlights the broader effort to localize insect biotechnology in Brazil and discusses the concept of Responsible Innovation in the context of public health biotechnologies (Campos et al., 2017).
Role of the Oxytocin Receptor Gene in Autism Spectrum Disorder
The oxytocin receptor gene (OXTR) has been investigated as a risk factor for autism spectrum disorder (ASD). A meta-analysis of 16 OXTR single-nucleotide polymorphisms included 3941 individuals with ASD from 11 independent samples. Significant associations between ASD and several OXTR SNPs were found, suggesting directions for future studies on the etiology of ASD (LoParo & Waldman, 2014).
properties
CAS RN |
1429129-71-4 |
|---|---|
Product Name |
OXFBD03 |
Molecular Formula |
C20H19NO4 |
Molecular Weight |
337.37 |
IUPAC Name |
3-(Acetyloxy)-5-(3,5-dimethyl-4-isoxazolyl)-alpha-phenyl-benzenemethanol |
InChI |
InChI=1S/C20H19NO4/c1-12-19(13(2)25-21-12)16-9-17(11-18(10-16)24-14(3)22)20(23)15-7-5-4-6-8-15/h4-11,20,23H,1-3H3 |
InChI Key |
BLNKHZBHJDYSGF-UHFFFAOYSA-N |
SMILES |
OC(C1=CC=CC=C1)C2=CC(C3=C(C)ON=C3C)=CC(OC(C)=O)=C2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
OXFBD03; OXFBD-03; OXFBD 03; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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